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Introduction

TED-347 is a first-in-class small molecule inhibitor that targets the transcriptional enhanced
associate domain (TEAD) family of transcription factors. It functions as a potent, irreversible,
covalent, and allosteric inhibitor of the protein-protein interaction between TEAD and its co-
activator, Yes-associated protein (YAP). The TEAD-YAP interaction is a critical downstream
nodal point of the Hippo signaling pathway, which plays a crucial role in regulating organ size,
cell proliferation, and apoptosis. Dysregulation of the Hippo pathway and subsequent
hyperactivation of the TEAD-YAP transcriptional complex are implicated in the development
and progression of various cancers. TED-347 represents a significant advancement in the
guest for therapeutic agents that can effectively modulate this key oncogenic pathway. This
document provides a comprehensive overview of the discovery, mechanism of action, and
preclinical evaluation of TED-347.

Discovery and Medicinal Chemistry

The discovery of TED-347 originated from a strategy to target a conserved cysteine residue
(Cys-367 in TEADA4) located within the deep, hydrophobic palmitate-binding pocket of TEAD
proteins. This pocket is distinct from the large, shallow interface where YAP binds, making it a
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more "druggable” target for small molecules. The design of TED-347 was inspired by the non-
steroidal anti-inflammatory drug (NSAID) flufenamic acid, which was identified as a non-
covalent binder of the TEAD central pocket.

To achieve irreversible inhibition, a chloromethyl ketone electrophilic "warhead" was
incorporated into the flufenamic acid scaffold. This modification allows TED-347 to form a
stable covalent bond with the thiol group of the Cys-367 residue. This covalent and allosteric
mechanism of action provides sustained inhibition of the TEAD-YAP interaction.

Mechanism of Action

TED-347 exerts its inhibitory effect through a precise and targeted mechanism:

e Binding to the TEAD Palmitate Pocket: TED-347 initially binds non-covalently to the central
hydrophobic pocket of TEAD, a site normally occupied by palmitic acid.

o Covalent Modification: The chloromethyl ketone moiety of TED-347 then reacts with the
nucleophilic thiol group of the conserved cysteine residue within the pocket, forming an
irreversible covalent bond.

« Allosteric Inhibition of TEAD-YAP Interaction: This covalent modification induces a
conformational change in TEAD that allosterically disrupts the binding interface for YAP.

o Suppression of TEAD-YAP Transcriptional Activity: By preventing the association of TEAD
with its co-activator YAP, TED-347 effectively blocks the transcription of downstream target
genes that are critical for cell proliferation and survival, such as the Connective Tissue
Growth Factor (CTGF).

The signaling pathway and the mechanism of inhibition by TED-347 are depicted in the
following diagram.
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CTGF Promoter Reporter Assay Workflow

Seed HEK-293 cells
in 96-well plate

24h incubation

Transfect with plasmids:
- CTGF-Luciferase
- Renilla Luciferase
- (Optional) YAP1 & TEADA4

48h incubation

Treat with TED-347
(various concentrations)

Incubate for 48 hours

Lyse cells and measure

Firefly & Renilla luciferase

Analyze data:
- Normalize Firefly to Renilla
- Calculate % inhibition

Click to download full resolution via product page
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o To cite this document: BenchChem. [An In-depth Technical Guide to the Discovery and
Development of TED-347]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15544150/docs#an-in-depth-technical-guide-to-the-
discovery-and-development-of-ted-347]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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